1-[(2-Methylphenyl)methyl]pyridin-2-one

• IUPAC Name: 1-[(2-methylphenyl)methyl]pyridin-2-one
• InChI: InChI=1S/C13H13NO/c1-11-6-2-3-7-12(11)10-14-9-5-4-8-13(14)15/h2-9H,10H2,1H3
• InChI Key: NDNBTNVPBMTEMU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2C=CC=CC2=O
• Molecular Formula: C13H13NO
• Molecular Weight: 199.25 g/mol

Description

1-[(2-Methylphenyl)methyl]pyridin-2-one is a heterocyclic compound featuring a pyridin-2-one core substituted at the 1-position with a 2-methylbenzyl group. Its molecular formula is inferred as C₁₃H₁₃NO, and its structure combines aromatic and amide-like characteristics due to the pyridinone ring and benzyl substituent. Pyridin-2-one derivatives are known for their bioactivity, often serving as scaffolds for enzyme inhibitors or receptor modulators .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares 1-[(2-Methylphenyl)methyl]pyridin-2-one with structurally analogous pyridinone derivatives:

Compound Name	Molecular Formula	Molecular Weight	Substituents	Key Properties (if available)	Reference
1-[(2-Methylphenyl)methyl]pyridin-2-one	C₁₃H₁₃NO (inferred)	199.25 (calc.)	2-Methylbenzyl at 1-position	Not reported in evidence	—
1-Methyl-4-phenylpyridin-2-one	C₁₂H₁₁NO	185.22	Methyl at 1-, phenyl at 4-position	CAS 67970-80-3; used in intermediates
1-(2-Amino-2-phenylethyl)-1,2-dihydropyridin-2-one HCl	C₁₃H₁₅ClN₂O	274.73	Amino-phenylethyl at 1-position	HCl salt; potential bioactive form
1-Cyclopropyl-3-({1-[3-(methylsulfonyl)propyl]-1H-pyrrolo[3,2-c]pyridin-2-yl}methyl)-1,3-dihydro-2H-imidazo[4,5-c]pyridin-2-one	C₂₁H₂₃N₅O₃S	425.50	Complex substituents (cyclopropyl, methylsulfonylpropyl)	Non-polymer; likely high stability

Key Observations:

• Substituent Effects : The 2-methylbenzyl group in the target compound introduces steric hindrance and lipophilicity compared to simpler analogs like 1-methyl-4-phenylpyridin-2-one . This may influence solubility and metabolic stability.
• Melting Points: While direct data are absent, similar pyridinones with halogen or nitro substituents exhibit melting points of 268–287°C , suggesting that the target compound may share high thermal stability.
• Synthetic Complexity : Compounds with para-substituted phenyl groups (e.g., 1-methyl-4-phenylpyridin-2-one) are synthesized via nucleophilic substitution or cross-coupling reactions , whereas ortho-substituted derivatives (e.g., 2-methylbenzyl) may require tailored protecting-group strategies.

Pharmacological and Functional Differences

• Bioactivity: Pyridinones with electron-withdrawing groups (e.g., nitro, chloro) often exhibit enhanced enzyme inhibitory activity , whereas the 2-methylbenzyl group in the target compound could modulate receptor binding through hydrophobic interactions.
• Neurotoxic Analog : N-Methyl-4-phenyl-1,2,3,6-tetrahydropyridine (MPTP, CAS 23007-85-4) demonstrates that substituent position critically affects bioactivity, as MPTP metabolites cause dopaminergic neuron degeneration . This underscores the importance of structural nuances in toxicity profiles.
• Dihydropyrimidinone Analogs: Dihydropyridinones, such as those in , show improved pharmacokinetic profiles over fully aromatic systems due to increased solubility .